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Compound of Interest

Compound Name: Morin hydrate

Cat. No.: B2884138 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Morin hydrate is a naturally occurring flavonoid found in various plants, including members of

the Moraceae and Rosaceae families.[1][2] It has garnered significant interest in the scientific

community due to its wide range of biological activities, including antioxidant, anti-inflammatory,

anticancer, and hepatoprotective effects.[1][2][3][4] Morin hydrate exerts its pharmacological

effects by modulating several key cellular signaling pathways, such as NF-κB, MAPK, and Wnt/

β-catenin.[1][5] This document provides a detailed protocol for the preparation and storage of

Morin hydrate stock solutions for in vitro research applications.

Physicochemical and Solubility Data
Proper preparation of a Morin hydrate stock solution is critical for accurate and reproducible

experimental results. The following tables summarize the key physicochemical properties and

solubility data for Morin hydrate.

Table 1: Physicochemical Properties of Morin Hydrate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2884138?utm_src=pdf-interest
https://www.benchchem.com/product/b2884138?utm_src=pdf-body
https://www.researchgate.net/publication/369625699_Impact_of_Plant-Originated_Morin_Hydrate_on_Human_and_Animal_Health
https://uniquescientificpublishers.com/wp-content/uploads/2023/oht-v1/52-60.pdf
https://www.researchgate.net/publication/369625699_Impact_of_Plant-Originated_Morin_Hydrate_on_Human_and_Animal_Health
https://uniquescientificpublishers.com/wp-content/uploads/2023/oht-v1/52-60.pdf
https://pkdc.ac.in/portal/ADMIN/admin/upload/publication/9.%20A%20Choudhury%20et%20al._Int.j.Med.Res.Health.Sci_2017.pdf
https://pubmed.ncbi.nlm.nih.gov/8366767/
https://www.benchchem.com/product/b2884138?utm_src=pdf-body
https://www.researchgate.net/publication/369625699_Impact_of_Plant-Originated_Morin_Hydrate_on_Human_and_Animal_Health
https://www.researchgate.net/publication/388297770_Morin_hydrate_A_promising_bioflavonoid_with_different_therapeutic_effects
https://www.benchchem.com/product/b2884138?utm_src=pdf-body
https://www.benchchem.com/product/b2884138?utm_src=pdf-body
https://www.benchchem.com/product/b2884138?utm_src=pdf-body
https://www.benchchem.com/product/b2884138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2884138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 654055-01-3 [6]

Molecular Formula C₁₅H₁₀O₇ · xH₂O [6]

Molecular Weight 320.25 g/mol (monohydrate) [6]

Appearance
Light yellow to brown

powder/crystal
[7]

Table 2: Solubility of Morin Hydrate

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 64 mg/mL (199.84 mM) [6]

Ethanol
1 mg/mL (for stock

preparation)
[8]

Methanol Soluble [2]

Water (pH 7.0) 28.72 µg/mL [8]

Phosphate Buffered Saline

(PBS, pH 7.4)
54.86 µg/mL [8]

0.1 N HCl (pH 1.2) 32.69 µg/mL [8]

Tris Base Buffer (pH 9.0) 505.9 µg/mL [8]

Note: The solubility of Morin hydrate in aqueous solutions is pH-dependent, with increased

solubility at higher pH.[8]

Experimental Protocol: Preparation of a 100 mM
Morin Hydrate Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Morin hydrate in DMSO,

a common solvent for in vitro studies.
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Materials and Reagents:

Morin hydrate powder (≥98% purity)

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Preparation: In a biological safety cabinet or a designated clean area, allow the Morin
hydrate powder and DMSO to come to room temperature.

Weighing: Using a calibrated analytical balance, carefully weigh out 3.20 mg of Morin
hydrate powder and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 100 µL of sterile DMSO to the microcentrifuge tube containing the Morin
hydrate powder.

Mixing: Cap the tube tightly and vortex the solution for 1-2 minutes until the Morin hydrate is

completely dissolved. The solution should be clear and yellow.

Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes in sterile, light-

protected microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Workflow for Morin Hydrate Stock Solution Preparation
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Workflow for Morin Hydrate Stock Solution Preparation
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Key Signaling Pathways Modulated by Morin Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9084450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9084450/
https://www.benchchem.com/product/b2884138#protocol-for-morin-hydrate-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b2884138#protocol-for-morin-hydrate-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b2884138#protocol-for-morin-hydrate-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b2884138#protocol-for-morin-hydrate-stock-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2884138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2884138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

